Cas no 1803585-39-8 (3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride)

• Product Name: 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride
• CAS No: 1803585-39-8
• MDL: MFCD28246583
• CID: 4616383
• PubChem ID: 102551691
• Update Time: 2025-10-17

3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride

• MDL： MFCD28246583

Additional information on 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride

Introduction to 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride (CAS No. 1803585-39-8)

3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride (CAS No. 1803585-39-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a benzylamine moiety with an oxolane ring, further modified by a chloro-substituted phenyl group. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride incorporates several key functional groups that contribute to its potential pharmacological activity. The presence of the benzylamine group suggests possible interactions with biological targets such as enzymes and receptors, while the oxolane ring introduces rigidity and stability to the molecule. The chloro-substituent on the phenyl ring may modulate electronic properties and influence binding affinity. These structural features make it an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in developing novel compounds with scaffolds that mimic natural products or known bioactive molecules. 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride fits into this category, as its structural motif is reminiscent of several pharmacologically relevant compounds. Researchers have been exploring derivatives of this compound to evaluate their potential in modulating various biological pathways. Preliminary studies suggest that modifications to the benzylamine or oxolane ring may lead to compounds with enhanced efficacy or reduced toxicity.

The hydrochloride salt form of this compound is particularly noteworthy due to its improved solubility in aqueous solutions. This property is crucial for pharmaceutical applications, as it facilitates formulation into injectable solutions or oral suspensions. Enhanced solubility often translates to better absorption rates and bioavailability, which are critical factors in drug development. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride to various biological targets with high accuracy. Molecular docking studies have identified potential interactions with enzymes involved in metabolic pathways and receptors associated with neurological disorders. These findings have spurred interest in synthesizing analogs of this compound to explore their therapeutic potential further. For instance, modifications aimed at enhancing binding to specific enzymes could lead to novel treatments for metabolic diseases.

The synthesis of 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the oxolane ring, introduction of the chloro-substituent on the phenyl group, and subsequent amination with a benzyl group. Advances in catalytic methods have allowed for more efficient synthesis routes, reducing both reaction times and environmental impact. Green chemistry principles are increasingly being applied to improve sustainability in the production of such compounds.

In vivo studies have begun to shed light on the pharmacological profile of 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride. Initial experiments have shown modest activity in animal models of inflammation and pain, suggesting potential applications in managing chronic conditions. However, further research is needed to fully characterize its mechanism of action and assess its safety profile. Long-term studies will be essential to evaluate any potential side effects or interactions with other drugs.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride exemplifies this approach, as its discovery stems from a combination of synthetic chemistry expertise and biological insight. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process significantly.

Future directions for research on 3-[(4-chlorophenyl)methyl]oxolan-3-amine hydrochloride include exploring its role in treating neurological disorders such as Alzheimer's disease or Parkinson's disease. The oxolane ring motif has shown promise in previous studies as a scaffold for neuroprotective agents, and modifications to this compound could yield new therapeutic strategies. Additionally, investigating its interactions with bacterial enzymes may open avenues for developing novel antibiotics against resistant strains.

The regulatory landscape for new pharmaceutical compounds is stringent but well-defined, ensuring that only safe and effective drugs reach the market. As 3-(4-chlorophenyl)methyl)oxolan - 3 - amine hydrochloride progresses through preclinical testing phases, adherence to Good Manufacturing Practices (GMP) will be critical for ensuring quality control at every stage of production.

In conclusion, 3 - [( 4 - chlorophenyl) methyl ] oxolan - 3 - amine hydrochlor ide (CAS No . 1803585 - 39 - 8 ) represents an exciting opportunity for innovation in pharmaceutical chemistry . Its unique structure , combined with promising preliminary data , positions it as a valuable candidate for further development . As research continues , we can anticipate new insights into its potential applications across multiple therapeutic areas . p >